Direct synthesis of novel quinoxaline derivatives via palladium-catalyzed reductive annulation of catechols and nitroarylamines†
Chemical Communications Pub Date: 2020-04-20 DOI: 10.1039/C9CC09649C
Abstract
Here, a palladium-catalyzed new hydrogenative annulation reaction of catechols and nitroarylamines, allowing straightforward access to two classes of novel quinoxaline derivatives, is reported. The reaction proceeds with operational simplicity, an easily available catalyst system, and a broad substrate scope, and without the need for pre-functionalization, which offers the potential for further design of new reductive transformations of renewable resources into value-added products.
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